Ethyl 3-((3-ethoxy-3-oxopropyl)(methyl)amino)-2-phenylpropanoate

• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol
• IUPAC Name: ethyl 3-[(3-ethoxy-3-oxopropyl)-methylamino]-2-phenylpropanoate
• InChI: InChI=1S/C17H25NO4/c1-4-21-16(19)11-12-18(3)13-15(17(20)22-5-2)14-9-7-6-8-10-14/h6-10,15H,4-5,11-13H2,1-3H3
• InChI Key: ZWQJIPBVYNPNIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN(C)CC(C1=CC=CC=C1)C(=O)OCC

Description

Ethyl 3-((3-ethoxy-3-oxopropyl)(methyl)amino)-2-phenylpropanoate is a useful research compound. Its molecular formula is C17H25NO4 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

184.47 g of ethyl atropate (of Example 1c) are added dropwise, over a 20 minute period, to 132.16 g of ethyl β-methylaminopropionate (of Example 1a). The mixture is stirred for 18 hours at room temperature under a nitrogen atmosphere. The mixture is combined with 1.8 l. of ether and then the resultant mixture is extracted with two 800 ml portions of 2 N hydrochloric acid. The acid solution is extracted with two 150 ml portions of ether. The aqueous extracts are basified with 50 weight percent aqueous NaOH solution and then extracted with three 900 ml portions of ether. The ether extracts are combined and dried for 18 hours over MgSO4. The combined ether portions are filtered and concentrated in vacuo to yield ethyl N-(2-ethoxycarbonylethyl)-3-methylamino-2-phenylpropionate.